Cas no 50563-02-5 (3-Bromo-5-methylbenzo[b]thiophene-2-carbaldehyde)

• Product Name: 3-Bromo-5-methylbenzo[b]thiophene-2-carbaldehyde
• CAS No: 50563-02-5
• MF: C₁₀H₇BrOS
• MW: 255.130980730057
• CID: 1095375
• PubChem ID: 73554823
• Update Time: 2025-04-20

3-Bromo-5-methylbenzo[b]thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methylbenzo[b]thiophene-2-carbaldehyde
• 50563-02-5
• 3-BROMO-5-METHYL-1-BENZOTHIOPHENE-2-CARBALDEHYDE

• Inchi： 1S/C10H7BrOS/c1-6-2-3-8-7(4-6)10(11)9(5-12)13-8/h2-5H,1H3
• InChI Key： BUMGRLYUTRBJIW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)SC2C=CC(C)=CC=21

Computed Properties

• Exact Mass: 253.94010g/mol
• Monoisotopic Mass: 253.94010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.3Ų